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Compound of Interest

Compound Name: Myristyl Laurate

Cat. No.: B1583635 Get Quote

A Technical Overview of Myristyl Laurate
Myristyl laurate, a notable ester of myristyl alcohol and lauric acid, serves various functions in

scientific and industrial applications. This document provides a detailed examination of its

chemical and physical properties, synthesis, and primary applications, tailored for professionals

in research and drug development.

Myristyl laurate, also known as tetradecyl dodecanoate, is recognized for its properties as a

surfactant, dispersing agent, emulsion stabilizer, and lubricant.[1] Its utility extends to the

cosmetics industry, where it is used in skin and hair care formulations.[2]

Chemical and Physical Properties
The fundamental characteristics of myristyl laurate are summarized in the table below,

providing a clear reference for its quantitative data.
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Property Value

Molecular Formula C26H52O2[1][3][4]

Molecular Weight 396.69 g/mol

IUPAC Name tetradecyl dodecanoate

CAS Number 22412-97-1

Appearance Solid

Boiling Point 438.7°C at 760 mmHg

Density 0.86 g/cm³

Flash Point 225.6°C

Water Solubility 0.35 ng/L at 25°C

Purity >99%

Synthesis Protocol: Esterification
The primary method for synthesizing myristyl laurate is through the esterification of myristyl

alcohol with lauric acid. This reaction can be catalyzed in several ways, including acid-

catalyzed esterification or through enzymatic catalysis using lipases, which allows for milder

reaction conditions and can yield high-purity products.

General Experimental Workflow:

Reactant Preparation: Equimolar amounts of myristyl alcohol and lauric acid are measured

and added to a suitable reaction vessel.

Catalyst Addition: An appropriate catalyst, such as an acid catalyst or a lipase, is introduced

to the mixture.

Reaction Conditions: The mixture is heated and stirred. The specific temperature and

reaction time will depend on the catalyst used. The reaction is typically carried out under

conditions that facilitate the removal of water, a byproduct of the esterification, to drive the

equilibrium towards the product.
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Purification: Upon completion, the crude product is purified. This may involve steps such as

washing to remove the catalyst and unreacted acid, followed by distillation or recrystallization

to isolate the pure myristyl laurate.

The following diagram illustrates the synthesis of myristyl laurate from its precursors.
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Caption: Synthesis of Myristyl Laurate via Esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Myristyl Laurate molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583635#myristyl-laurate-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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